Cas no 1016791-11-9 (2-amino-6-chloro-1H-indole-3-carbonitrile)

• Product Name: 2-amino-6-chloro-1H-indole-3-carbonitrile
• CAS No: 1016791-11-9
• MF: C₉H₆ClN₃
• MW: 191.617040157318
• CID: 4567105
• Update Time: 2025-06-08

2-amino-6-chloro-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-chloro-1H-indole-3-carbonitrile

• Inchi： 1S/C9H6ClN3/c10-5-1-2-6-7(4-11)9(12)13-8(6)3-5/h1-3,13H,12H2
• InChI Key： LVHBBAXKJVAHAR-UHFFFAOYSA-N
• SMILES： C1(C#N)C2C=CC(=CC=2NC=1N)Cl

Computed Properties

• Exact Mass: 191.025025g/mol
• Monoisotopic Mass: 191.025025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 191.62g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 65.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-amino-6-chloro-1H-indole-3-carbonitrile

Comprehensive Overview of 2-Amino-6-chloro-1H-indole-3-carbonitrile (CAS No. 1016791-11-9)

2-Amino-6-chloro-1H-indole-3-carbonitrile (CAS No. 1016791-11-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative, characterized by its amino, chloro, and carbonitrile functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in indole-based compounds stems from their widespread occurrence in natural products and pharmaceuticals. Researchers frequently search for terms like "indole derivatives in drug discovery" or "chloro-substituted indole applications", reflecting the compound's relevance in modern medicinal chemistry. With the rise of personalized medicine and targeted therapies, 2-amino-6-chloro-1H-indole-3-carbonitrile has emerged as a key scaffold for designing novel therapeutic agents.

From a synthetic perspective, this compound offers multiple reactive sites for further functionalization. The carbonitrile group enables nucleophilic additions, while the amino group facilitates condensation reactions. Such versatility explains why queries like "modification of indole-3-carbonitriles" and "site-selective reactions of aminoindoles" are trending in chemical literature. Recent studies have demonstrated its utility in creating fused heterocyclic systems with potential biological activity.

In the context of green chemistry advancements, researchers are exploring eco-friendly synthetic routes to 2-amino-6-chloro-1H-indole-3-carbonitrile. Search trends show increasing interest in "sustainable synthesis of halogenated indoles" and "catalytic methods for indole derivatives". The compound's structural complexity presents opportunities for developing atom-economical transformations, aligning with the pharmaceutical industry's sustainability goals.

Analytical characterization of CAS 1016791-11-9 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The scientific community frequently investigates "spectral data interpretation of substituted indoles" and "quality control methods for indole intermediates". Proper identification is crucial, as minor structural variations can significantly alter biological properties - a point emphasized in recent publications on structure-activity relationships.

The stability and storage conditions of 2-amino-6-chloro-1H-indole-3-carbonitrile are common topics in industrial forums. Technical discussions often center on "handling protocols for amino-carbonitrile compounds" and "long-term storage of heterocyclic nitriles". While the compound demonstrates good shelf stability under recommended conditions, proper handling remains essential to maintain its chemical integrity for downstream applications.

In material science applications, this indole derivative has shown promise as a precursor for functional materials. The search phrase "indole-based organic semiconductors" reflects emerging interest in its electronic properties. The conjugated π-system, enhanced by the chloro and carbonitrile substituents, contributes to interesting charge transport characteristics worth exploring for optoelectronic devices.

Regulatory aspects surrounding CAS 1016791-11-9 remain an area of active discussion. Professionals often search for "REACH compliance of indole derivatives" and "patent landscape for substituted indoles". While not classified as hazardous under current regulations, proper documentation and safety assessments are recommended when handling this compound in industrial quantities.

The future research directions for 2-amino-6-chloro-1H-indole-3-carbonitrile appear promising. With increasing searches for "next-generation indole pharmaceuticals" and "multi-target drug design strategies", this compound will likely play a role in developing treatments for complex diseases. Its balanced lipophilicity and molecular weight make it particularly attractive for CNS-targeted drug development.

For synthetic chemists, scale-up considerations of 2-amino-6-chloro-1H-indole-3-carbonitrile production generate substantial interest. Industrial queries include "cost-effective synthesis of indole-3-carbonitriles" and "process optimization for halogenated indoles". Recent advances in continuous flow chemistry have shown potential for improving the efficiency of its manufacturing processes.

In conclusion, 2-amino-6-chloro-1H-indole-3-carbonitrile (CAS No. 1016791-11-9) represents an important structural motif in modern organic chemistry. Its diverse applications span from medicinal chemistry to materials science, addressing current scientific challenges. As research continues to uncover new possibilities for this versatile compound, it will undoubtedly remain a subject of intense study and innovation in the years to come.